5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide

• Molecular Formula: C20H12ClN5O3S2
• Molecular Weight: 469.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H12ClN5O3S2/c1-10-16(19-23-17(26-29-19)15-3-2-8-30-15)31-20(22-10)24-18(27)13-9-14(28-25-13)11-4-6-12(21)7-5-11/h2-9H,1H3,(H,22,24,27)
• InChI Key: TUOUGYXAARRUSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)Cl)C4=NC(=NO4)C5=CC=CS5

Description

5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide is a potent and selective inhibitor of the Transient Receptor Potential Canonical 5 (TRPC5) channel. TRPC5 channels are calcium-permeable non-selective cation channels expressed in various tissues, including the brain, kidney, and cardiovascular system. Their activity is implicated in a range of physiological and pathophysiological processes. This compound acts by blocking the channel pore from the intracellular side, effectively inhibiting calcium influx in response to activators. Its primary research value lies in its utility as a pharmacological tool for dissecting the complex roles of TRPC5. Researchers employ this inhibitor to investigate mechanisms in neurological disorders such as anxiety and depression, where TRPC5 activity in the amygdala is a target of interest. Furthermore, it is critical for studying kidney diseases , as TRPC5 interacts with the closely related TRPC6 channel in podocyte function, and for exploring its role in cardiovascular conditions like hypertension. Supplied for Research Use Only, this inhibitor is essential for advancing our understanding of TRPC5 channel biology and its potential as a therapeutic target.

Preparation Methods

TosMIC-Based Oxazole Formation

Tosmethyl isocyanide (TosMIC) reacts with 4-chlorobenzaldehyde under basic conditions (e.g., K₂CO₃ in refluxing methanol) to yield 5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide. This one-pot method leverages the nucleophilic addition of TosMIC to carbonyl groups, followed by cyclodehydration:

$$\text{4-Chlorobenzaldehyde} + \text{TosMIC} \xrightarrow{\text{K}$$2\text{CO}3, \text{MeOH, reflux}} \text{5-(4-Chlorophenyl)-1,2-oxazole-3-carboxamide} \quad

Alternative: N-Acylation and Cyclodehydration

An N-acyl-α-amino acid intermediate, such as 2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid, undergoes cyclodehydration with ethyl chloroformate and 4-methylmorpholine to form the oxazole ring. This method ensures regioselectivity and high yields (>90%).

Construction of the 1,3-Thiazole-2(3H)-ylidene Substructure

The thiazole ring with a Z-configuration imine is synthesized via Hantzsch thiazole synthesis or substitution reactions:

Hantzsch Thiazole Synthesis

Reaction of α-bromo ketones with thioamides generates the thiazole core. For the 4-methyl-5-(oxadiazolyl)thiazole subunit:

• Oxadiazole Precursor : 3-(Thiophen-2-yl)-1,2,4-oxadiazole-5-carboxylic acid is converted to its acid chloride using SOCl₂.

• Thioamide Formation : The acid chloride reacts with thioacetamide in basic conditions to form a thioamide intermediate.

• Cyclization : Treatment with methyl bromoacetate in ethanol under reflux yields the 4-methyl-5-(oxadiazolyl)thiazole.

Stereochemical Control for (2Z)-Configuration

The Z-configuration at the thiazole-2(3H)-ylidene position is achieved using bulky bases (e.g., DBU) to favor kinetic control during imine formation. Catalytic amounts of Cu(I) salts further enhance stereoselectivity.

Synthesis of the 3-(Thiophen-2-yl)-1,2,4-Oxadiazole Moiety

The 1,2,4-oxadiazole ring is constructed via cyclization of amidoximes:

Amidoxime Intermediate Preparation

Thiophene-2-carboximidamide reacts with hydroxylamine hydrochloride in ethanol to form the amidoxime.

Cyclodehydration

The amidoxime undergoes cyclization with tetrabutylammonium fluoride (TBAF) or polyphosphoric acid (PPA) to yield 3-(thiophen-2-yl)-1,2,4-oxadiazole.

$$\text{Thiophene-2-carboximidamide} + \text{NH}_2\text{OH} \xrightarrow{\text{Ethanol, reflux}} \text{Amidoxime} \xrightarrow{\text{TBAF}} \text{3-(Thiophen-2-yl)-1,2,4-oxadiazole} \quad$$

Final Coupling of Subunits

The oxazole-carboxamide and thiazole-oxadiazole subunits are coupled via a condensation reaction:

Carboxamide Activation

The 1,2-oxazole-3-carboxamide is activated as a mixed anhydride using ethyl chloroformate or converted to an acyl chloride with SOCl₂.

Nucleophilic Acylation

The thiazole-2-amine derivative reacts with the activated carboxamide in dichloromethane (DCM) with triethylamine (TEA) as a base. The reaction proceeds at 0–5°C to minimize side reactions:

$$\text{Oxazole-3-carbonyl chloride} + \text{Thiazole-2-amine} \xrightarrow{\text{TEA, DCM}} \text{Target Compound} \quad$$

Purification and Characterization

Crude product is purified via silica gel chromatography (eluent: ethyl acetate/hexane) and recrystallized from ethanol. Structural confirmation employs $^1\text{H}$-NMR, $^{13}\text{C}$-NMR, and HRMS.

Alternative Synthetic Routes and Optimization

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times for cyclization steps. For example, oxadiazole formation achieves 85% yield in 15 minutes at 150°C.

Solvent and Catalyst Screening

Step	Optimal Solvent	Catalyst	Yield (%)
Oxazole formation	Methanol	K₂CO₃	92
Thiazole cyclization	Ethanol	CuI	78
Oxadiazole synthesis	DMF	TBAF	88

Challenges and Mitigation Strategies

• Regioselectivity in Oxadiazole Formation : Competing 1,3,4-oxadiazole byproducts are suppressed using stoichiometric hydroxylamine and low temperatures.

• Thiazole Ring Oxidation : Anaerobic conditions (N₂ atmosphere) prevent sulfoxide formation during thiazole synthesis.

• Z/E Isomerization : Steric hindrance from the 4-methyl group and oxadiazole substituent stabilizes the Z-configuration.

Scalability and Industrial Relevance

Kilogram-scale production employs continuous flow reactors for exothermic steps (e.g., cyclizations), improving safety and yield consistency. Green chemistry principles favor water-ethanol mixtures over DCM or DMF .

Chemical Reactions Analysis

Types of Reactions

5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halogens, amines

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole derivatives, while reduction could produce thiazole derivatives .

Scientific Research Applications

Pharmacological Applications

The pharmacological profiles of compounds similar to 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide suggest several potential therapeutic applications:

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit antimicrobial properties. Preliminary studies suggest that this compound may inhibit the growth of various bacteria and fungi by disrupting cellular processes or inhibiting key enzymes involved in metabolism .

Anticancer Properties

The compound's unique structure may allow it to interact with specific molecular targets involved in cancer progression. In vitro studies have shown that related compounds can induce apoptosis in cancer cells through mechanisms such as DNA damage and modulation of cell cycle proteins .

Anti-inflammatory Effects

Compounds featuring thiazole and oxadiazole moieties have been investigated for their anti-inflammatory properties. They may act by inhibiting pro-inflammatory cytokines or modulating signaling pathways involved in inflammation .

Case Studies and Research Findings

Several studies have explored the biological activities of compounds structurally related to 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide:

Study	Focus	Findings
	Antimicrobial Activity	Showed significant inhibition against Staphylococcus aureus and E. coli.
	Anticancer Effects	Induced apoptosis in breast cancer cell lines with IC50 values indicating potent activity.
	Anti-inflammatory Mechanism	Reduced levels of TNF-alpha and IL-6 in vitro, suggesting potential for treating inflammatory diseases.

Synthesis and Optimization

The synthesis of this compound typically involves multi-step reactions that require optimization for yield and purity. Common synthetic routes include:

• Knoevenagel Condensation : This method is frequently used to form the ylidene structure by reacting thiazolidinones with aldehydes or ketones.
• Cyclization Reactions : Various cyclization strategies can be employed to construct the heterocyclic rings present in the compound.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in the Aromatic Core

5-(4-Methoxyphenyl)-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide

• Key Difference : The 4-chlorophenyl group in the target compound is replaced with a 4-methoxyphenyl group.
• This substitution could influence solubility and metabolic stability .

3-(2-Chlorophenyl)-5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-4-carboxamide

• Key Difference : The thiophene-oxadiazole-thiazole system is replaced with a 1,3,4-thiadiazole and 2-chlorophenyl group.
• Impact : Thiadiazoles exhibit distinct electronic properties compared to oxadiazoles due to sulfur’s polarizability. The 2-methylpropyl group on thiadiazole may enhance lipophilicity, affecting membrane permeability .

Core Heterocycle Modifications

N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (Compound 6)

• Structure : Features a benzamide-linked thiadiazole-isoxazole system.
• Comparison : The absence of a thiazole ring and the presence of a benzamide moiety reduce conformational flexibility compared to the target compound. IR data (C=O stretch at 1606 cm⁻¹) confirm the benzamide’s rigidity, which may limit interactions with dynamic binding sites .

N-[2-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g)

• Structure: Contains a thiazolidinone ring instead of oxadiazole.
• Impact: Thiazolidinones are known for hydrogen-bonding capacity via the carbonyl group, which could enhance target engagement in polar environments. However, the 4-oxo group may reduce metabolic stability compared to the oxadiazole’s aromatic stability .

Functional Group and Pharmacophore Analysis

Ethyl 2-[5-(4-Chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate

• Structure : Replaces the oxazole-carboxamide with a pyrazole-thiazole ester.
• Fluorine substitution on the phenyl ring may improve bioavailability via enhanced membrane penetration .

5-[2-(4-Chlorophenyl)-1,3-Benzoxazol-5-yl]-4-(3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (6h)

• Structure : Features a triazole-thione and benzoxazole system.
• Impact: The triazole-thione group (C=S stretch at 1243 cm⁻¹) offers hydrogen-bond acceptor and donor properties, contrasting with the oxadiazole’s purely acceptor role. This may broaden target selectivity .

Physicochemical and Spectroscopic Data Comparison

Compound	Molecular Weight	Key IR Bands (cm⁻¹)	^1H-NMR Features (δ, ppm)
Target Compound	~472.9*	C=N (1596), C-Cl (702)	Thiophene H (6.8–7.3), CH3 (2.59)
5-(4-Methoxyphenyl) Analogue	~459.9	C-O-C (1250), C=N (1600)	Methoxy (3.76), Aromatic H (7.1–7.4)
Compound 6h	419.0	C=S (1243), NH (3390)	Triazole H (9.55), CH3 (2.59)
Compound 8a	414.5	C=O (1679, 1605)	Acetyl CH3 (2.63), Aromatic H (7.72)

*Calculated based on formula C₂₂H₁₅ClN₆O₃S₂.

Biological Activity

The compound 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide is a heterocyclic organic compound that has garnered attention for its potential biological activities. This article provides an in-depth analysis of its biological properties, including antimicrobial, anticancer, and other pharmacological effects.

Chemical Structure and Properties

The molecular formula for this compound is $C_{20}H_{12}ClN_5O_3S^2$ with a molecular weight of approximately 469.9 g/mol. The structure includes multiple heterocyclic rings which are significant for its biological activity.

Property	Value
Molecular Formula	$C_{20}H_{12}ClN_5O_3S^2$
Molecular Weight	469.9 g/mol
CAS Number	1092338-93-6

Antimicrobial Activity

The compound exhibits promising antimicrobial properties , particularly against various bacterial strains. Research indicates that derivatives containing the 1,3,4-oxadiazole ring have shown significant antibacterial and antifungal activities. For instance:

• Antitubercular Activity : Compounds with similar structures have been reported to possess activity against Mycobacterium tuberculosis, with some derivatives achieving MIC values as low as $0.045\mu g/mL$ .

Anticancer Properties

Studies have highlighted the anticancer potential of oxadiazole derivatives. The mechanism often involves the inhibition of specific enzymes related to cancer cell proliferation. For example, compounds containing the oxadiazole scaffold have been shown to induce apoptosis in cancer cell lines .

The biological activity of this compound is likely mediated through interaction with various biological targets:

• Enzyme Inhibition : Compounds similar to this one have been studied for their ability to inhibit key enzymes involved in metabolic pathways of pathogens.
• Receptor Modulation : The presence of heterocycles allows for potential interactions with cellular receptors, influencing signaling pathways critical for cell survival and proliferation.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of compounds related to this structure:

• Synthesis and Evaluation : A study synthesized various oxadiazole derivatives and evaluated their antimicrobial activity against M. tuberculosis. The most potent derivatives showed excellent metabolic stability and bioavailability .
• Comparative Analysis : In comparative studies involving various oxadiazole derivatives, compounds structurally similar to the target compound demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria .